2-Chloro-3-cyclopropoxy-5-iodopyridine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-Chloro-3-cyclopropoxy-5-iodopyridine is a halogenated pyridine derivative featuring a chlorine atom at position 2, a cyclopropoxy group (-O-C₃H₅) at position 3, and an iodine atom at position 5. Its molecular formula is C₈H₇ClINO, with a calculated molecular weight of 295.5 g/mol. The compound’s unique substitution pattern combines steric bulk (cyclopropoxy) with halogens of varying electronegativity (Cl and I), making it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig aminations .
Properties
Molecular Formula |
C8H7ClINO |
|---|---|
Molecular Weight |
295.50 g/mol |
IUPAC Name |
2-chloro-3-cyclopropyloxy-5-iodopyridine |
InChI |
InChI=1S/C8H7ClINO/c9-8-7(12-6-1-2-6)3-5(10)4-11-8/h3-4,6H,1-2H2 |
InChI Key |
PGMAYYLLWWDHOD-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(N=CC(=C2)I)Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Chloro-3-cyclopropoxy-5-iodopyridine typically involves the halogenation of pyridine derivatives. One common method is the iodination of 2-chloro-3-cyclopropoxypyridine using iodine and a suitable oxidizing agent . The reaction conditions often include the use of solvents such as acetonitrile or dichloromethane and may require heating to facilitate the reaction.
Industrial Production Methods
Industrial production of 2-Chloro-3-cyclopropoxy-5-iodopyridine may involve large-scale halogenation processes using continuous flow reactors to ensure efficient and consistent production. The use of automated systems and advanced purification techniques, such as chromatography, helps in obtaining high-purity products suitable for various applications .
Chemical Reactions Analysis
Types of Reactions
2-Chloro-3-cyclopropoxy-5-iodopyridine undergoes several types of chemical reactions, including:
Substitution Reactions: The chlorine and iodine atoms can be substituted with other functional groups using reagents such as organometallic compounds or nucleophiles.
Oxidation and Reduction: The compound can undergo oxidation or reduction reactions to modify the oxidation state of the substituents.
Coupling Reactions: It can participate in coupling reactions, such as Suzuki or Heck coupling, to form more complex molecules.
Common Reagents and Conditions
Substitution Reactions: Reagents like sodium iodide or potassium fluoride in polar solvents.
Oxidation: Oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.
Coupling Reactions: Palladium or copper catalysts in the presence of ligands and bases
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various halogenated pyridines, while coupling reactions can produce biaryl compounds or other complex structures .
Scientific Research Applications
2-Chloro-3-cyclopropoxy-5-iodopyridine has several scientific research applications:
Medicinal Chemistry: It is used as an intermediate in the synthesis of pharmaceutical compounds, particularly those targeting neurological and inflammatory diseases.
Materials Science: The compound is utilized in the development of advanced materials, including organic semiconductors and light-emitting diodes (LEDs).
Chemical Biology: It serves as a building block for the synthesis of biologically active molecules and probes for studying cellular processes.
Mechanism of Action
The mechanism of action of 2-Chloro-3-cyclopropoxy-5-iodopyridine in chemical reactions is primarily due to the presence of reactive halogen atoms and the cyclopropoxy group. These functional groups facilitate various chemical transformations, including nucleophilic substitution and coupling reactions. The molecular targets and pathways involved depend on the specific application and the nature of the interacting molecules .
Comparison with Similar Compounds
Comparative Analysis with Structurally Related Compounds
Substituent Position and Electronic Effects
The reactivity and applications of pyridine derivatives are heavily influenced by substituent positions and electronic properties. Below is a comparative analysis of key analogs:
Table 1: Comparison of Substituents and Molecular Properties
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
